Cas no 1257293-86-9 (tert-Butyl 3-(3-hydroxyazetidin-1-yl)azetidine-1-carboxylate)

• Product Name: tert-Butyl 3-(3-hydroxyazetidin-1-yl)azetidine-1-carboxylate
• CAS No: 1257293-86-9
• MF: C₁₁H₂₀N₂O₃
• MW: 228.288103103638
• MDL: MFCD22123275
• CID: 3160556
• PubChem ID: 59605880
• Update Time: 2025-06-15

tert-Butyl 3-(3-hydroxyazetidin-1-yl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 3-(3-hydroxyazetidin-1-yl)azetidine-1-carboxylate
• [1,3a(2)-Biazetidine]-1a(2)-carboxylic acid, 3-hydroxy-, 1,1-dimethylethyl ester
• F2147-5156
• tert-butyl3-(3-hydroxyazetidin-1-yl)azetidine-1-carboxylate
• ZSLMHYPFPADTTJ-UHFFFAOYSA-N
• 3-Hydroxy-[1,3']biazetidinyl-1'-carboxylic acid tert-butyl ester
• EN300-1223202
• AKOS025311367
• DB-115296
• tert-butyl 3-hydroxy-[1,3'-biazetidine]-1'-carboxylate
• SCHEMBL2673809
• SB51424
• 3-hydroxy-[1,3]biazetidinyl-1'-carboxylic acid tert-butyl ester
• 1257293-86-9
• tert-Butyl3-(3-hydroxyazetidin-1-yl)azetidine-1-carboxylate-B6318
• DTXSID001145748

• MDL： MFCD22123275
• Inchi： 1S/C11H20N2O3/c1-11(2,3)16-10(15)13-4-8(5-13)12-6-9(14)7-12/h8-9,14H,4-7H2,1-3H3
• InChI Key： ZSLMHYPFPADTTJ-UHFFFAOYSA-N
• SMILES： OC1CN(C1)C1CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 228.14739250g/mol
• Monoisotopic Mass: 228.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 53Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azetidines Azetidinecarboxylic acids or derivatives Azetidinecarboxylic acids

Additional information on tert-Butyl 3-(3-hydroxyazetidin-1-yl)azetidine-1-carboxylate

Research Brief on tert-Butyl 3-(3-hydroxyazetidin-1-yl)azetidine-1-carboxylate (CAS: 1257293-86-9)

tert-Butyl 3-(3-hydroxyazetidin-1-yl)azetidine-1-carboxylate (CAS: 1257293-86-9) is a key intermediate in the synthesis of biologically active compounds, particularly in the development of novel pharmaceuticals. This compound has garnered significant attention due to its structural features, which include an azetidine ring and a tert-butyloxycarbonyl (Boc) protecting group. These moieties make it a versatile building block in medicinal chemistry, especially for the design of small-molecule inhibitors and modulators targeting various disease pathways.

Recent studies have highlighted the importance of this compound in the synthesis of potential therapeutic agents. For instance, it has been utilized in the development of kinase inhibitors, which are critical in oncology and inflammatory diseases. The presence of the hydroxyazetidine group enhances the compound's ability to interact with biological targets, improving binding affinity and selectivity. Researchers have also explored its use in fragment-based drug design, where its modular structure allows for rapid optimization of lead compounds.

In a 2023 study published in the Journal of Medicinal Chemistry, tert-Butyl 3-(3-hydroxyazetidin-1-yl)azetidine-1-carboxylate was employed as a precursor for the synthesis of a new class of PI3K inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against PI3Kα, a kinase frequently implicated in cancer. The researchers attributed this activity to the compound's ability to form hydrogen bonds with key residues in the kinase's active site, as revealed by X-ray crystallography.

Another notable application of this compound is in the field of central nervous system (CNS) drug discovery. A recent preprint on bioRxiv described its use in the synthesis of sigma-1 receptor ligands, which have potential applications in neurodegenerative diseases such as Alzheimer's and Parkinson's. The study reported that the hydroxyazetidine moiety played a crucial role in enhancing blood-brain barrier permeability, a critical factor for CNS-targeted therapeutics.

From a synthetic chemistry perspective, tert-Butyl 3-(3-hydroxyazetidin-1-yl)azetidine-1-carboxylate offers several advantages. Its Boc-protected amine allows for selective deprotection under mild conditions, enabling further functionalization. Additionally, the azetidine ring's strained conformation contributes to the compound's reactivity, facilitating ring-opening reactions that are valuable for diversification. Recent advances in flow chemistry have also improved the scalability of its synthesis, making it more accessible for industrial applications.

Despite its promising applications, challenges remain in the optimization of this compound's derivatives. For example, some studies have reported issues with metabolic stability, particularly due to the hydroxyazetidine group's susceptibility to oxidation. However, ongoing research is addressing these limitations through structural modifications, such as the introduction of fluorine atoms to enhance stability. These efforts underscore the compound's potential as a cornerstone in the development of next-generation therapeutics.

In conclusion, tert-Butyl 3-(3-hydroxyazetidin-1-yl)azetidine-1-carboxylate (CAS: 1257293-86-9) represents a valuable tool in modern drug discovery. Its versatility, combined with recent advancements in synthetic methodologies, positions it as a critical intermediate for the development of innovative pharmaceuticals. Future research will likely focus on expanding its applications and overcoming current limitations, further solidifying its role in the field of chemical biology and medicinal chemistry.